Cas no 138969-03-6 (3-(4-Hydroxyphenyl)propyl octadecanoate)

• Product Name: 3-(4-Hydroxyphenyl)propyl octadecanoate
• CAS No: 138969-03-6
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 2773692
• PubChem ID: 68141788
• Update Time: 2025-04-21

3-(4-Hydroxyphenyl)propyl octadecanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID90738062
• SCHEMBL11847647
• 3-(4-HYDROXYPHENYL)PROPYL OCTADECANOATE
• 138969-03-6
• 3-(4-Hydroxyphenyl)propyl octadecanoate

• Inchi： 1S/C27H46O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-27(29)30-24-17-18-25-20-22-26(28)23-21-25/h20-23,28H,2-19,24H2,1H3
• InChI Key： VNVCJFGUQXAJEJ-UHFFFAOYSA-N
• SMILES： O(CCCC1C=CC(=CC=1)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 418.34469533g/mol
• Monoisotopic Mass: 418.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters